Cas no 1804868-97-0 (Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate)

• Product Name: Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate
• CAS No: 1804868-97-0
• MF: C₁₁H₁₁BrF₂INO₂
• MW: 434.015821695328
• CID: 4895192
• Update Time: 2025-11-06

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate

• Inchi： 1S/C11H11BrF2INO2/c1-2-18-9(17)3-6-7(4-12)8(15)5-16-10(6)11(13)14/h5,11H,2-4H2,1H3
• InChI Key： IFMTZVUOXNTMBO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1CBr)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1804868-97-0): A Versatile Building Block in Modern Pharmaceutical Synthesis

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate, identified by its CAS number 1804868-97-0, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its unique structural features and its potential applications in the synthesis of novel bioactive molecules. The presence of both bromomethyl and difluoromethyl substituents, along with an iodopyridine core, makes it a valuable intermediate for medicinal chemists exploring diverse therapeutic targets.

The compound's structure is particularly intriguing because it combines multiple functional groups that are highly reactive and versatile in organic synthesis. The bromomethyl moiety, for instance, serves as a powerful nucleophile, enabling the formation of carbon-carbon bonds through reactions such as nucleophilic addition and cross-coupling processes. This feature is especially useful in constructing complex molecular architectures, which are often required in drug design. On the other hand, the difluoromethyl group is known for its ability to modulate metabolic stability and binding affinity, making it a popular choice in the development of pharmacologically active compounds.

The pyridine ring itself is a privileged scaffold in medicinal chemistry, with numerous examples of drugs featuring this heterocycle. The iodopyridine-3-acetate moiety not only provides a handle for further functionalization but also contributes to the overall electronic properties of the molecule. This can be particularly advantageous when designing ligands for enzymes or receptors that are sensitive to electronic effects.

In recent years, Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-iodopyridine-3-acetate has found applications in several cutting-edge research areas. One notable area is the development of kinase inhibitors, where the combination of halogenated pyridines and acetoxy-functionalized groups can lead to high-affinity binders. For example, studies have demonstrated its utility in generating inhibitors targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The reactivity of the bromomethyl